Cas no 1258640-69-5 (Tert-butyl 5-amino-2-azabicyclo[2.1.1]hexane-2-carboxylate)

• Product Name: Tert-butyl 5-amino-2-azabicyclo[2.1.1]hexane-2-carboxylate
• CAS No: 1258640-69-5
• MF: C₁₀H₁₈N₂O₂
• MW: 198.262122631073
• MDL: MFCD17977178
• CID: 4691638
• PubChem ID: 50986416
• Update Time: 2025-11-01

Tert-butyl 5-amino-2-azabicyclo[2.1.1]hexane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 5-amino-2-azabicyclo[2.1.1]hexane-2-carboxylate
• tert-butyl (1R,4R,5S)-5-amino-2-azabicyclo[2.1.1]hexane-2-carboxylate
• MFCD16294635
• AKOS026745363
• 1258640-69-5
• EN300-82931
• MFCD17977178
• SB47328
• 1403766-80-2
• tert-butyl5-amino-2-azabicyclo[2.1.1]hexane-2-carboxylate
• SB21771
• SY196961
• 2-Azabicyclo[2.1.1]hexane-2-carboxylic acid, 5-amino-, 1,1-dimethylethyl ester
• (1S,4S,5R)-2-Boc-2-azabicyclo[2.1.1]hexan-5-amine
• 2-Boc-2-azabicyclo[2.1.1]hexan-5-amine
• tert-butyl endo-5-amino-2-azabicyclo[2.1.1]hexane-2-carboxylate
• SCHEMBL21110980
• 2-Boc-5-amino-2-azabicyclo[2.1.1]hexane
• 1523570-38-8
• (1R,4R)-tert-Butyl 5-amino-2-azabicyclo[2.1.1]hexane-2-carboxylate
• PS-17897
• SY344259
• F50067
• CS-0254381
• Tert-butyl 5-amino-2-azabicyclo[2.1.1]hexane-2-carboxylate

• MDL： MFCD17977178
• Inchi： 1S/C10H18N2O2/c1-10(2,3)14-9(13)12-5-6-4-7(12)8(6)11/h6-8H,4-5,11H2,1-3H3
• InChI Key： MVDURHAWUZLLLY-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC2CC1C2N)=O

Computed Properties

• Exact Mass: 198.136827821g/mol
• Monoisotopic Mass: 198.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.6
• XLogP3: 0.5

Additional information on Tert-butyl 5-amino-2-azabicyclo[2.1.1]hexane-2-carboxylate

Tert-butyl 5-amino-2-azabicyclo[2.1.1]hexane-2-carboxylate: A Comprehensive Overview

Tert-butyl 5-amino-2-azabicyclo[2.1.1]hexane-2-carboxylate, with the CAS number 1258640-69-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of bicyclic amines, which have been extensively studied for their unique structural properties and potential applications in drug design and development.

The structural formula of tert-butyl 5-amino-2-azabicyclo[2.1.1]hexane-2-carboxylate reveals a bicyclic system with a six-membered ring fused to a nitrogen-containing ring. The presence of the tert-butyl group and the amino functionality introduces steric and electronic effects that can influence the compound's reactivity and bioavailability. Recent studies have highlighted the importance of such structural features in modulating pharmacokinetic properties, making this compound a promising candidate for further exploration in therapeutic applications.

One of the key areas of research involving tert-butyl 5-amino-2-azabicyclo[2.1.1]hexane-2-carboxylate is its potential as a precursor in the synthesis of more complex molecules with bioactive properties. For instance, researchers have investigated its role in the development of novel antibiotics and anticancer agents, where its bicyclic structure provides a scaffold for attaching functional groups that enhance biological activity.

In terms of synthesis, tert-butyl 5-amino-2-azabicyclo[2.1.1]hexane-2-carboxylate can be prepared through various routes, including ring-closing metathesis and other cycloaddition reactions. These methods not only offer efficient pathways for constructing the bicyclic framework but also allow for fine-tuning of substituents to optimize desired properties such as solubility and stability.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic profiles of compounds like tert-butyl 5-amino-2-azabicyclo[2.1.1]hexane-2-carboxylate. By employing molecular docking studies and quantitative structure-property relationship (QSPR) models, scientists can better understand how this compound interacts with biological targets, paving the way for rational drug design.

The application of tert-butyl 5-amino-2-azabicyclo[2.1.1]hexane-2-carboxylate extends beyond pharmaceuticals, with potential uses in agrochemicals and materials science as well. Its ability to form stable complexes with metal ions has led to explorations in catalysis and coordination chemistry, further underscoring its versatility as a chemical building block.

In conclusion, tert-butyl 5-amino-2-azabicyclo[2.1.1]hexane-2-carboxylate, CAS number 1258640-69-5, represents a valuable compound with diverse applications across multiple scientific disciplines. Ongoing research continues to unlock its full potential, making it an essential focus for future studies aimed at advancing chemical innovation.